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Compound of Interest

Compound Name:
1-(Difluoromethoxy)-2,3-difluoro-4-

methyl-benzene

CAS No.: 1404195-07-8

Cat. No.: B1402154 Get Quote

This guide provides in-depth technical and safety information for researchers, scientists, and

drug development professionals working with gaseous chlorodifluoromethane (CHClF₂, also

known as HCFC-22 or R-22) in a laboratory setting. The following question-and-answer format

is designed to address specific challenges and provide practical, field-proven insights to ensure

experimental success and operational safety.

Section 1: Safety First - Understanding the Hazards
The paramount consideration when working with any compressed gas is safety.

Chlorodifluoromethane presents a unique set of hazards that must be thoroughly understood

and mitigated.

Q1: What are the primary hazards associated with chlorodifluoromethane?

A1: Chlorodifluoromethane is a colorless, noncombustible gas with a slight ethereal odor.[1][2]

The primary hazards include:

Gas Under Pressure: It is shipped as a liquefied gas under its own vapor pressure.[1][2]

Cylinders may explode if heated.[3][4]

Asphyxiation: As a gas heavier than air, it can displace oxygen in poorly ventilated or

confined spaces, leading to dizziness, headache, and even death by suffocation.[2][5]
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Frostbite: Contact with the rapidly evaporating liquid can cause severe frostbite to the skin

and eyes.[1][3][4]

Hazardous Decomposition Products: Although noncombustible, it can decompose on contact

with hot surfaces or flames to produce toxic and corrosive gases, including hydrogen

chloride, phosgene, and hydrogen fluoride.[2][5]

Environmental Hazard: It is an ozone-depleting substance (ODS) and a potent greenhouse

gas, with its use being phased out under the Montreal Protocol.[6][7][8][9]

Q2: What immediate first aid measures should be taken in case of exposure?

A2: Rapid response is critical in any exposure scenario.

Inhalation: Immediately move the victim to an uncontaminated area with fresh air.[1][10] If

breathing is difficult or has stopped, administer artificial respiration and provide oxygen if

qualified personnel are available.[10] Seek immediate medical attention.[1][10]

Skin Contact (Frostbite): For frostbite from contact with the liquid, immediately flush the

affected area with plenty of lukewarm water (105-115°F or 41-46°C).[10] Do NOT use hot

water.[10] Do not rub the affected area.[11] Gently wrap the area in blankets if warm water is

unavailable and seek immediate medical attention.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if it is safe to do

so.[1] Get immediate medical attention.[10]

Q3: What are the regulatory considerations for using chlorodifluoromethane in the lab?

A3: Due to its environmental impact, the production and consumption of chlorodifluoromethane

are regulated under the Montreal Protocol, an international treaty designed to protect the ozone

layer.[8][9] In developed countries, its use in new equipment has been largely phased out since

2020.[6][7] Researchers must ensure they are in compliance with all national and local

regulations regarding the acquisition, use, and disposal of HCFC-22.[12][13] This includes strict

record-keeping and adherence to phase-out schedules.
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A thorough understanding of the physical properties of chlorodifluoromethane and the

appropriate equipment is essential for designing a safe and effective experimental setup.

Q4: What are the key physical properties of chlorodifluoromethane that I should be aware of?

A4: The following table summarizes the critical physical properties of chlorodifluoromethane.

Property Value Source

Chemical Formula CHClF₂ [6]

Molar Mass 86.47 g/mol [6]

Boiling Point -40.7 °C (-41.3 °F) [6]

Vapor Pressure 908 kPa at 20 °C [6]

Density (gas) 3.66 kg/m ³ at 15 °C [6]

Vapor Density (vs. air) 3.11 (Heavier than air) [2][14]

Water Solubility 0.7799 vol/vol at 25 °C [6]

Q5: What materials are compatible and incompatible with chlorodifluoromethane?

A5: Chlorodifluoromethane is generally stable and non-reactive with common materials under

normal conditions.[3] However, it is incompatible with:

Alkali and alkaline earth metals such as powdered aluminum, sodium, potassium, and zinc.

[14]

Strong oxidizing agents.[5] Contact with red-hot metals can lead to the formation of toxic

gases.[5]

Q6: What essential equipment is needed for safely handling gaseous chlorodifluoromethane in

a lab-scale reaction?

A6: A typical setup for a gas-liquid reaction requires careful selection of equipment to ensure

precise control and safety.
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Gas Cylinder and Regulator: A cylinder of chlorodifluoromethane equipped with a two-stage

pressure regulator suitable for corrosive gases (due to potential decomposition products).

Mass Flow Controller (MFC): To accurately measure and control the flow rate of the gas into

the reactor.

Back-Pressure Regulator: To maintain a constant pressure within the reaction vessel.[15]

Reaction Vessel: A pressure-rated glass or stainless steel reactor equipped with a magnetic

stirrer, temperature probe, and ports for gas inlet and outlet.

Gas Delivery Lines: Use tubing made of compatible materials like stainless steel or PTFE.

Ensure all connections are leak-tight.

Fume Hood: All work with chlorodifluoromethane must be conducted in a well-ventilated

chemical fume hood.[16]

Gas Scrubber: A crucial safety component to neutralize unreacted chlorodifluoromethane

and any acidic gases produced during the reaction before venting.[17][18]

Section 3: Experimental Procedures & Workflows
Chlorodifluoromethane is a valuable reagent in organic synthesis, primarily as a precursor for

generating difluorocarbene (:CF₂), a highly reactive intermediate.[6]

Q7: How is difluorocarbene generated from chlorodifluoromethane in the lab?

A7: Difluorocarbene is typically generated from chlorodifluoromethane via dehydrohalogenation

(the elimination of HCl) using a strong base.[19] This reactive intermediate can then be used to

introduce difluoromethylene groups into various molecules. The choice of base and reaction

conditions is critical to control the generation of difluorocarbene and avoid unwanted side

reactions.[20]

Workflow: Lab-Scale Gas-Liquid Reaction Setup
This workflow outlines the critical steps for setting up a safe and efficient system for reactions

involving gaseous chlorodifluoromethane.
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Caption: Experimental workflow for a lab-scale gas-liquid reaction.

Protocol: Setting Up the Gas Delivery System
Cylinder Securing: Secure the chlorodifluoromethane cylinder upright in a designated gas

cabinet or to a stable benchtop using a cylinder strap.[4]

Regulator Installation: Ensure the cylinder valve is closed. Attach the two-stage regulator to

the cylinder outlet. Tighten the connection using the appropriate wrench, but do not

overtighten.

Leak Testing: Slowly open the main cylinder valve. Apply a leak detection solution (e.g.,

Snoop) to all connections. If bubbles form, close the valve and retighten the connection.

System Purge: Connect the regulator outlet to the mass flow controller and the rest of the

delivery line. Purge the entire system with an inert gas (e.g., nitrogen or argon) before

introducing chlorodifluoromethane.

Flow Control: Set the desired flow rate on the mass flow controller. Adjust the regulator to

supply the appropriate pressure to the MFC.

Section 4: Troubleshooting & FAQs
This section addresses common issues encountered during experiments with

chlorodifluoromethane.

Q8: My reaction is not proceeding as expected. What could be the issue?

A8: Several factors could be at play:

Gas Flow Rate: Verify the flow rate using the mass flow controller. Inaccurate gas delivery

can stall or slow down the reaction.

Mixing Efficiency: In gas-liquid reactions, efficient mixing is crucial for mass transfer.[21]

Ensure the stirring speed is adequate to create a good vortex and disperse the gas bubbles

effectively.
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Temperature Control: Many reactions involving chlorodifluoromethane are temperature-

sensitive. Verify the reaction temperature with a calibrated probe.

Reagent Purity: The purity of the chlorodifluoromethane and other reagents, particularly the

base used for difluorocarbene generation, can significantly impact the reaction outcome.

Q9: I suspect a leak in my gas delivery system. What should I do?

A9: A gas leak is a serious safety concern.

Immediate Action: If you smell gas or the cylinder pressure drops unexpectedly, immediately

close the main valve on the chlorodifluoromethane cylinder.[22]

Ventilation: Ensure the fume hood is operating at maximum capacity to ventilate the area.

[23]

Leak Detection: Do not re-open the cylinder. With the system closed, use a handheld

electronic leak detector or a leak detection solution to systematically check every connection

point, starting from the cylinder and moving downstream.

Repair: Once the leak is identified, depressurize the system, make the necessary repairs

(e.g., retighten a fitting, replace a ferrule), and then re-test for leaks before resuming your

experiment.

Q10: How should I properly quench a reaction involving chlorodifluoromethane and handle the

waste?

A10: Proper quenching is essential for safety and environmental compliance.[24] Unreacted

chlorodifluoromethane and any reactive intermediates must be neutralized.

Quenching Procedure: The reaction should be cooled in an ice bath.[24] A quenching agent,

such as isopropanol, should be added slowly and cautiously under an inert atmosphere.[25]

[26] Once the initial vigorous reaction subsides, a mixture of isopropanol and water can be

added, followed by careful addition of water.[25]

Waste Neutralization & Disposal: The final reaction mixture should be neutralized.[25] The

off-gas from the reaction and quenching process must be passed through a scrubber
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containing a basic solution (e.g., sodium hydroxide) to neutralize acidic gases like HCl.[17]

[27] All waste must be disposed of in accordance with institutional and local environmental

regulations for hazardous waste.[5]

Decision Tree: Handling a Suspected Gas Leak
This diagram provides a logical flow for safely addressing a potential gas leak.
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Caption: Decision-making workflow for a suspected gas leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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